7-(4-chlorophenyl)-4-[4-(3-methoxyphenyl)piperazin-1-yl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C29H26ClN5O
• Molecular Weight: 496.0 g/mol
• IUPAC Name: 7-(4-chlorophenyl)-4-[4-(3-methoxyphenyl)piperazin-1-yl]-5-phenylpyrrolo[2,3-d]pyrimidine
• InChI: InChI=1S/C29H26ClN5O/c1-36-25-9-5-8-24(18-25)33-14-16-34(17-15-33)28-27-26(21-6-3-2-4-7-21)19-35(29(27)32-20-31-28)23-12-10-22(30)11-13-23/h2-13,18-20H,14-17H2,1H3
• InChI Key: YYMSSXYOYUIAHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2CCN(CC2)C3=NC=NC4=C3C(=CN4C5=CC=C(C=C5)Cl)C6=CC=CC=C6

Description

This compound belongs to the pyrrolo[2,3-d]pyrimidine class, a heterocyclic scaffold with notable biological relevance due to its structural similarity to purine nucleosides and antibiotics . The core structure features a fused bicyclic system, with substitutions at positions 4, 5, and 7:

• Position 5: A phenyl ring, enhancing π-π stacking interactions.
• Position 4: A 4-(3-methoxyphenyl)piperazine moiety, offering conformational flexibility and hydrogen-bonding capabilities via the methoxy group.

Its synthesis typically involves nucleophilic substitution of a chloro precursor with the appropriate amine under controlled heating (80–90°C), followed by crystallization from ethanol/DMF mixtures . X-ray crystallography confirms the planar pyrrolopyrimidine core and non-covalent interactions (e.g., C–H⋯π) stabilizing the crystal lattice .

Biological Activity

7-(4-chlorophenyl)-4-[4-(3-methoxyphenyl)piperazin-1-yl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine is a complex organic compound with significant potential in medicinal chemistry. It belongs to the class of pyrrolo[2,3-d]pyrimidines, which have been studied extensively for their biological activities, particularly in cancer treatment and as kinase inhibitors. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

The compound has the following chemical characteristics:

• Molecular Formula : C29H26ClN5O
• Molecular Weight : 496.0 g/mol
• IUPAC Name : 7-(4-chlorophenyl)-4-[4-(3-methoxyphenyl)piperazin-1-yl]-5-phenylpyrrolo[2,3-d]pyrimidine

Research indicates that pyrrolo[2,3-d]pyrimidines exhibit their biological effects primarily through the inhibition of various kinases involved in cancer cell proliferation and survival. Specifically, this compound has shown promising results as an inhibitor of:

• Mer receptor tyrosine kinase
• Src non-receptor tyrosine kinases
• Protein kinase B (Akt)
• Mitotic checkpoint kinase (Mps1)
• Janus kinase 2 (JAK2)
• Phosphoinositide 3 kinase (PI3K)

These targets are crucial in signaling pathways that regulate cell growth and apoptosis, making them significant for cancer therapy.

Antiproliferative Activity

In vitro studies have demonstrated that derivatives of pyrrolo[2,3-d]pyrimidine exhibit notable antiproliferative effects against various cancer cell lines. For instance:

• Human lung adenocarcinoma (A549) : The compound showed IC50 values indicating effective growth inhibition.
• Cervical carcinoma (HeLa) : Similar inhibitory effects were observed.
• Pancreatic adenocarcinoma (CFPAC-1) : The compound induced apoptosis and primary necrosis at low concentrations (IC50 = 0.79 µM), highlighting its potential as a therapeutic agent against aggressive cancer types .

Case Studies

• Study on Pancreatic Cancer : A recent study focused on the growth inhibitory effects of pyrrolo[2,3-d]pyrimidine derivatives on CFPAC-1 cells. The results indicated that these compounds could induce significant apoptosis through mitochondrial pathways, suggesting a mechanism that could be exploited for therapeutic purposes .
• Kinase Inhibition Profiles : Another investigation into various pyrrolo[2,3-d]pyrimidines revealed their multikinase inhibitory properties. The compounds were found to be particularly effective against CDK4/CYCLIN D1 and ARK5 kinases, which are critical in cell cycle regulation .

Data Table of Biological Activities

Cell Line	IC50 (µM)	Mechanism of Action
A549 (Lung Cancer)	TBD	Inhibition of cell proliferation
HeLa (Cervical Cancer)	TBD	Induction of apoptosis
CFPAC-1 (Pancreatic)	0.79	Apoptosis and necrosis induction

Comparison with Similar Compounds

Comparison with Structurally Analogous Compounds

Substitution at Position 4: Piperazine vs. Pyrrolidine

• Synthesis: Similar to the target compound but uses pyrrolidine instead of 3-methoxyphenylpiperazine . Crystallography: Exhibits a pseudo-inversion center in the asymmetric unit, with weaker intermolecular interactions compared to piperazine derivatives .

Substitution on the Piperazine Ring

• Compound B : 7-(4-Chlorophenyl)-4-[4-(4-fluorophenyl)piperazin-1-yl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine (K405-0610)
  • Key Differences : The 3-methoxyphenyl group is replaced with 4-fluorophenyl.
  • Properties :
• Molecular Weight : 483.98 vs. ~494.0 (estimated for the target compound).
• logP : 7.03 (higher lipophilicity due to fluorine) .
• Polar Surface Area (PSA) : 29.47 Ų, indicating moderate solubility .

Substitution at Position 7

• Compound C : 7-(3-Chloro-4-methylphenyl)-4-[4-(4-methoxyphenyl)piperazin-1-yl]-5-phenyl-7H-pyrrolo[2,3-d]pyrimidine
  • Key Differences : 3-Chloro-4-methylphenyl at position 7 introduces steric hindrance and altered electronic effects.
  • Impact : May reduce metabolic clearance compared to the 4-chlorophenyl analogue .

Table 1: Comparative Physicochemical and Structural Properties

Compound	Position 4 Substitution	Position 7 Substitution	Molecular Weight	logP	PSA (Ų)
Target Compound	4-(3-Methoxyphenyl)piperazine	4-Chlorophenyl	~494.0*	~5.8*	~37*
Compound A	Pyrrolidin-1-yl	4-Methylphenyl	405.9	4.5	29.5
Compound B	4-(4-Fluorophenyl)piperazine	4-Chlorophenyl	483.98	7.03	29.47
Compound C	4-(4-Methoxyphenyl)piperazine	3-Chloro-4-methylphenyl	~509.0*	~6.2*	~34*

*Estimated based on structural similarity.